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Compound of Interest

Compound Name: Cyclobutrifluram

Cat. No.: B12774785

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting in vitro nematicide assays to
evaluate the efficacy of Cyclobutrifluram, a novel succinate dehydrogenase inhibitor (SDHI).
The following methodologies are designed to ensure reproducibility and accuracy in assessing
the impact of Cyclobutrifluram on nematode survival, motility, and egg hatching.

Mechanism of Action

Cyclobutrifluram is a nematicide and fungicide that functions by inhibiting the mitochondrial
succinate dehydrogenase (SDH) complex, also known as Complex Il, in the respiratory
electron transport chain of nematodes and fungi.[1][2] This inhibition disrupts the conversion of
succinate to fumarate, a critical step in the citric acid cycle (Krebs cycle) and cellular
respiration.[1] The blockage of the electron transport chain ultimately impedes the production of
adenosine triphosphate (ATP), the primary energy currency of the cell, leading to reduced
motility, paralysis, and eventual death of the nematode.[1][3]

Signaling Pathway of Cyclobutrifluram's Nematicidal
Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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